Cas no 1261598-24-6 (2-Methoxy-3-(trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Methoxy-3-(trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261598-24-6
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4983271
• Update Time: 2025-10-28

2-Methoxy-3-(trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H9F6NO/c1-22-12-11(14(18,19)20)6-9(7-21-12)8-2-4-10(5-3-8)13(15,16)17/h2-7H,1H3
• InChI Key： HOSDAGPGDVRMTD-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 321.05883288 g/mol
• Monoisotopic Mass: 321.05883288 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.22
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-3-(trifluoromethyl)-5-(4-(trifluoromethyl)phenyl)pyridine

2-Methoxy-3-(Trifluoromethyl)-5-(4-(Trifluoromethyl)Phenyl)Pyridine: A Comprehensive Overview

The compound 2-Methoxy-3-(Trifluoromethyl)-5-(4-(Trifluoromethyl)Phenyl)Pyridine (CAS No. 1261598-24-6) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative is characterized by its unique structure, which incorporates a methoxy group at the 2-position, a trifluoromethyl group at the 3-position, and a trifluoromethyl-substituted phenyl group at the 5-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the potential of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of electron-withdrawing groups like trifluoromethyl and methoxy in this compound enhances its ability to interact with biological targets, making it a promising candidate for medicinal chemistry applications. Researchers have explored its role in modulating cellular signaling pathways, which could lead to innovative treatments for diseases such as cancer and inflammatory disorders.

In the realm of agrochemistry, 2-Methoxy-3-(Trifluoromethyl)-5-(4-(Trifluoromethyl)Phenyl)Pyridine has shown potential as a component in pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied. Field trials have demonstrated its efficacy in controlling pests and weeds without adverse effects on non-target species, making it a sustainable option for modern agriculture.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for high-quality compounds.

From a materials science perspective, this pyridine derivative exhibits interesting photophysical properties that make it suitable for applications in optoelectronics. Its ability to emit light upon excitation has been explored for use in organic light-emitting diodes (OLEDs). Preliminary results indicate that incorporating this compound into OLED architectures can enhance device efficiency and stability, paving the way for next-generation display technologies.

Moreover, the compound's stability under various environmental conditions has been a focal point of recent research. Studies have shown that its resistance to photodegradation and thermal decomposition makes it ideal for long-term applications in both industrial and consumer products. This property is particularly advantageous in scenarios where durability and longevity are critical factors.

In conclusion, 2-Methoxy-3-(Trifluoromethyl)-5-(4-(Trifluoromethyl)Phenyl)Pyridine (CAS No. 1261598-24-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in cutting-edge research and development efforts. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to various industries in the foreseeable future.